Cas no 14255-87-9 (Parbendazole)

• Product Name: Parbendazole
• CAS No: 14255-87-9
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD18910864
• CID: 49697
• PubChem ID: 329750671
• Update Time: 2025-04-18

Parbendazole Chemical and Physical Properties

Names and Identifiers

• Methyl (5-butyl-1H-benzo[d]imidazol-2-yl)carbamate
• 5-Butyl-2-benzimidazolecarbamic acid methyl ester
• 5-Butyl-2-(carbomethoxyamino)benzimidazole
• Parbendazole
• Parbendazole-D3
• 5-butyl-2-benzimidazolecarbamicacimethylester
• helmatac
• Methyl (5-butyl-1H-benzoimidazol-2-yl)carbamate
• methyl5-butyl-2-benzimidazolecarbamate
• pbdz
• verminum
• skf29044
• Parbendazole (200 mg)
• Parbendazole Solution, 100ppm
• Worm Guard
• Helatac
• SKF 29044
• Parbendazol [INN-Spanish]
• Parbendazolum [INN-Latin]
• METHYL 5-BUTYL-2-BENZIMIDAZOLECARBAMATE
• SK&F 29044
• Carbamic acid, (5-butyl-1H-benzimidazol-2-yl)-, methyl ester
• N4X8WVX2UG
• methyl N-(6-butyl-1H-benzimidazol-2-yl)carbam
• HY-115364
• AB00514054
• AMY13606
• CHEMBL528271
• AS-68370
• Prestwick3_001110
• SR-01000872691-1
• NCGC00016706-01
• PARBENDAZOLE [INN]
• 14255-87-9
• WLN: T56 BM DNJ CMVO1 G4
• AKOS015898352
• 14255-87-9 (free base)
• Prestwick2_001110
• methyl N-(5-butyl-1H-benzimidazol-2-yl)carbamate
• PARBENDAZOLE [MI]
• methyl 5-butyl-1H-benzimidazol-2-ylcarbamate
• SCHEMBL259455
• 4-(tert-Butoxycarbonyl)thiomorpholine-3-carboxylicacid
• BRD-K02407574-001-03-0
• Methyl (5-butyl-1H-benzimidazol-2-yl)carbamate
• NCGC00016706-02
• Prestwick0_001110
• Parbendazole (USAN/INN)
• Parbendazole, United States Pharmacopeia (USP) Reference Standard
• BPBio1_001342
• Parbendazol
• Methyl 5-butylbenzimidazole-2-carbamate
• NCGC00016706-03
• HMS1571M22
• Parbendazolum
• UNII-N4X8WVX2UG
• Tox21_110571
• Methyl (6-butyl-1H-benzo[d]imidazol-2-yl)carbamate
• s2444
• BRD-K02407574-001-04-8
• SKF-29044
• AC-1936
• Methyl 5(6)-butyl-2-benzimidazolecarbamate
• HMS2098M22
• BRD-K02407574-001-06-3
• NCGC00016706-04
• CS-0035171
• CAS-14255-87-9
• AKOS015967508
• D05365
• SK&F-29044
• (4-Butyl-1H-benzimidazol-2-yl)-carbamic acid methyl ester
• TCMDC-131798
• Prestwick1_001110
• MFCD00864534
• DTXCID8025410
• N-(6-Butyl-1H-benzimidazol-2-yl)carbamic Acid Methyl Ester
• BSPBio_001220
• CHEBI:94267
• PARBENDAZOLE [USAN]
• HMS3715M22
• CCG-221110
• Parbendazole free base
• 2-carbomethoxyamino-5-n-butylbenzimidazole
• 2H-Benzimidazole, carbamic acid deriv.
• CARBAMIC ACID, N-(6-BUTYL-1H-BENZIMIDAZOL-2-YL)-, METHYL ESTER
• FT-0630413
• Q27166068
• NSC 256420
• Tox21_110571_1
• NSC-256420
• F18423
• (5-Butyl-2-benzimidazole)carbamic acid methyl ester
• N-(Butyl-5, benzimidazolyl)-2, carbamate de methyle [French]
• NCGC00016706-05
• DTXSID0045410
• methyl N-(6-butyl-1H-benzimidazol-2-yl)carbamate
• Parbendazole [USAN:INN:BAN]
• PARBENDAZOLE [USP-RS]
• NCGC00016706-07
• SR-01000872691
• methyl ~{N}-(5-butyl-1~{H}-benzimidazol-2-yl)carbamate
• 2-Benzimidazolecarbamic acid, 5-butyl-, methyl ester
• Methyl 5-butyl-1H-benzo[d]imidazol-2-ylcarbamate
• Parbendazole, VETRANAL(TM), analytical standard
• NSC256420
• SPBio_003090
• H1C
• NS00024636
• A885179
• N-(Butyl-5, benzimidazolyl)-2, carbamate de methyle
• EINECS 238-133-3
• METHYL N-(5-BUTYL-1H-1,3-BENZODIAZOL-2-YL)CARBAMATE
• Parbendazole?
• YRWLZFXJFBZBEY-UHFFFAOYSA-N
• BRD-K02407574-001-09-7

• MDL： MFCD18910864
• Inchi： 1S/C13H17N3O2/c1-3-4-5-9-6-7-10-11(8-9)15-12(14-10)16-13(17)18-2/h6-8H,3-5H2,1-2H3,(H2,14,15,16,17)
• InChI Key： YRWLZFXJFBZBEY-UHFFFAOYSA-N
• SMILES： O(C)C(NC1=NC2=CC=C(C=C2N1)CCCC)=O

Computed Properties

• Exact Mass: 247.13200
• Monoisotopic Mass: 247.132077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1214 (rough estimate)
• Melting Point: 255-257 ºC
• Boiling Point: 390.33°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 18 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 67.01000
• LogP: 3.15680
• Solubility: Insoluble

Parbendazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H361
• Warning Statement： P280-P301+P312+P330
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 63-22
• Safety Instruction： S26; S36/37/39
• RTECS：DD6495000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (g/kg): >4 orally, both species (Actor)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters